Cas no 610280-35-8 (1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol)
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(4-propylphenoxy)-
- tert-butyl[2-hydroxy-3-(4-propylphenoxy)propyl]amine
- 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol
-
- MDL: MFCD01023706
- Inchi: 1S/C16H27NO2/c1-5-6-13-7-9-15(10-8-13)19-12-14(18)11-17-16(2,3)4/h7-10,14,17-18H,5-6,11-12H2,1-4H3
- InChI Key: IRMUVRQYZWMAOY-UHFFFAOYSA-N
- SMILES: C(NC(C)(C)C)C(O)COC1=CC=C(CCC)C=C1
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 394.5±32.0 °C at 760 mmHg
- Flash Point: 192.4±25.1 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
- pka: 13.93±0.20(Predicted)
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-241701-0.05g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 0.05g |
$587.0 | 2024-06-19 | |
| Enamine | EN300-241701-0.1g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 0.1g |
$615.0 | 2024-06-19 | |
| Enamine | EN300-241701-0.25g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 0.25g |
$642.0 | 2024-06-19 | |
| Enamine | EN300-241701-0.5g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 0.5g |
$671.0 | 2024-06-19 | |
| Enamine | EN300-241701-1.0g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 1.0g |
$699.0 | 2024-06-19 | |
| Enamine | EN300-241701-2.5g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 2.5g |
$1370.0 | 2024-06-19 | |
| Enamine | EN300-241701-5.0g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 5.0g |
$2028.0 | 2024-06-19 | |
| Enamine | EN300-241701-10.0g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 95% | 10.0g |
$3007.0 | 2024-06-19 | |
| Enamine | EN300-241701-1g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 1g |
$699.0 | 2023-09-15 | ||
| Enamine | EN300-241701-5g |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol |
610280-35-8 | 5g |
$2028.0 | 2023-09-15 |
1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol
Professional Introduction to Compound with CAS No. 610280-35-8 and Product Name: 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol
The compound with the CAS number 610280-35-8 and the product name 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and biochemical research. The molecular structure of this compound includes a tert-butylamino group and a 4-propylphenoxy moiety, which contribute to its distinct chemical properties and reactivity.
Recent studies have highlighted the importance of 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol in the synthesis of novel therapeutic agents. The tert-butylamino group, known for its steric hindrance and basicity, plays a crucial role in modulating the pharmacokinetic behavior of drugs. This group can enhance the solubility and stability of pharmaceutical compounds, making them more suitable for oral administration or systemic delivery. On the other hand, the 4-propylphenoxy moiety introduces a hydrophobic region that can interact with biological targets, thereby influencing the compound's binding affinity and efficacy.
In the realm of drug discovery, the structural motifs present in 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol have been leveraged to develop inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative diseases. The combination of the tert-butylamino and 4-propylphenoxy groups provides a scaffold that can be further modified to optimize potency and selectivity.
Advances in computational chemistry have enabled researchers to predict the biological activity of 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol with greater accuracy. Molecular docking studies have revealed that this compound can interact with specific receptors and enzymes, suggesting its potential as a lead compound for drug development. The steric bulk provided by the tert-butylamino group helps in achieving high binding affinity, while the hydrophobic interactions mediated by the 4-propylphenoxy moiety enhance target engagement. These findings are supported by experimental data showing that analogs of this compound exhibit significant pharmacological effects.
The synthesis of 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the tert-butylamino group typically requires nucleophilic substitution or reduction reactions, while the attachment of the 4-propylphenoxy moiety often involves etherification or coupling reactions. These synthetic strategies have been refined over time to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies.
Recent patents and scientific literature have documented novel applications of derivatives of 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol in therapeutic contexts. For example, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The structural flexibility of this compound allows for modifications that can fine-tune its pharmacological properties, making it a versatile tool in drug discovery.
The safety profile of 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol has been evaluated through preclinical studies, which assess its toxicity, solubility, and metabolic stability. These studies are essential for determining whether a compound is suitable for further development into a drug candidate. The findings from these evaluations indicate that this compound exhibits moderate toxicity at high doses but remains relatively safe at therapeutic concentrations. This makes it a promising candidate for further investigation.
In conclusion, 1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol (CAS No. 610280-35-8) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a valuable compound for researchers working on novel therapeutics. The combination of computational modeling and experimental validation has provided insights into its biological activity and synthetic pathways, paving the way for future advancements in medicinal chemistry.
610280-35-8 (1-(tert-butylamino)-3-(4-propylphenoxy)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)